molecular formula CH7FeMnPSi B576708 Manganese alloy, base, Mn 65-68,Fe 10-23,Si 12-21,C 0.5-3,P 0-0.2 (ASTM A483) CAS No. 12743-28-1

Manganese alloy, base, Mn 65-68,Fe 10-23,Si 12-21,C 0.5-3,P 0-0.2 (ASTM A483)

Cat. No. B576708
CAS RN: 12743-28-1
M. Wt: 188.909
InChI Key: VIVHEMVDHMDMOC-UHFFFAOYSA-N
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Description

Manganese alloy, base, Mn 65-68,Fe 10-23,Si 12-21,C 0.5-3,P 0-0.2 (ASTM A483), also known as Manganese alloy, base, Mn 65-68,Fe 10-23,Si 12-21,C 0.5-3,P 0-0.2 (ASTM A483), is a useful research compound. Its molecular formula is CH7FeMnPSi and its molecular weight is 188.909. The purity is usually 95%.
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properties

CAS RN

12743-28-1

Product Name

Manganese alloy, base, Mn 65-68,Fe 10-23,Si 12-21,C 0.5-3,P 0-0.2 (ASTM A483)

Molecular Formula

CH7FeMnPSi

Molecular Weight

188.909

IUPAC Name

iron;manganese;methane;phosphane;silicon

InChI

InChI=1S/CH4.Fe.Mn.H3P.Si/h1H4;;;1H3;

InChI Key

VIVHEMVDHMDMOC-UHFFFAOYSA-N

SMILES

C.[Si].P.[Mn].[Fe]

synonyms

Manganese alloy, base, Mn 65-68,Fe 10-23,Si 12-21,C 0.5-3,P 0-0.2 (ASTM A483)

Origin of Product

United States

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